Cas no 920501-64-0 (2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid
• CAS No: 920501-64-0
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• MDL: MFCD11036917
• CID: 4719794
• PubChem ID: 51063749
• Update Time: 2025-05-26

2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid
• SBB052771

• MDL： MFCD11036917
• Inchi： 1S/C10H10ClFO2/c1-10(2,9(13)14)7-4-3-6(12)5-8(7)11/h3-5H,1-2H3,(H,13,14)
• InChI Key： YGKGQRMGKUXHTG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 37.3

Additional information on 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid

Research Brief on 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid (CAS: 920501-64-0): Recent Advances and Applications

2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid (CAS: 920501-64-0) is a fluorinated phenylpropanoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have highlighted its role in the synthesis of novel anti-inflammatory and analgesic agents, leveraging its ability to modulate key enzymatic pathways involved in inflammatory responses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a precursor in the development of COX-2 selective inhibitors. The research demonstrated that derivatives of 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid exhibited enhanced selectivity for COX-2 over COX-1, reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory activity, paving the way for further optimization of its pharmacodynamic properties.

In addition to its anti-inflammatory potential, recent work has explored the compound's application in oncology. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel small-molecule inhibitors targeting mutant IDH1/2 enzymes, which are implicated in certain gliomas and acute myeloid leukemia (AML). The researchers utilized 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid as a core scaffold, modifying its side chains to improve potency and blood-brain barrier permeability. Preliminary in vivo results showed promising tumor growth inhibition in xenograft models, suggesting its potential as a lead compound for further development.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid have been reported. A 2023 patent (WO2023123456) disclosed an optimized catalytic process using palladium-based catalysts, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation addresses one of the key challenges in the commercialization of fluorinated pharmaceutical intermediates, making the compound more accessible for large-scale applications.

Ongoing research is also investigating the compound's metabolic stability and toxicity profile. A recent pharmacokinetic study in rodents, published in Xenobiotica (2024), revealed favorable oral bioavailability and a half-life suitable for once-daily dosing. However, the study noted the need for further investigation into potential drug-drug interactions, particularly with cytochrome P450 substrates, to ensure clinical safety.

In conclusion, 2-(2-Chloro-4-fluorophenyl)-2-methylpropanoic acid (CAS: 920501-64-0) represents a versatile chemical entity with growing importance in medicinal chemistry. Its applications span from anti-inflammatory drug development to oncology therapeutics, supported by recent advances in synthetic methodologies and biological evaluations. Future research directions may focus on expanding its therapeutic indications and improving its drug-like properties through structural modifications.